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Compound of Interest

Compound Name: 3-Acetoxybenzofuran

Cat. No.: B1272115 Get Quote

Application Note: Acetylation of Benzofuran-3-
one
Audience: Researchers, scientists, and drug development professionals.

**Abstract
This protocol details the O-acetylation of benzofuran-3-one, a common scaffold in medicinal

chemistry. Benzofuran-3-one exists in tautomeric equilibrium with its enol form, 3-

hydroxybenzofuran. The described method, adapted from established procedures, focuses on

the acetylation of the hydroxyl group of the enol tautomer using acetic anhydride to yield 3-
acetoxybenzofuran. This application note provides a comprehensive methodology, data

presentation, and a visual representation of the reaction pathway.

Introduction
Benzofuran-3-one and its derivatives are significant heterocyclic compounds frequently utilized

as building blocks in the synthesis of pharmaceuticals and biologically active molecules.

Acetylation of this scaffold can be a crucial step in modifying its properties or for use as a

protecting group in multi-step syntheses. Benzofuran-3-one can undergo either C-acetylation at

the C-2 position or O-acetylation of its enol tautomer, 3-hydroxybenzofuran. The reaction

conditions often dictate the regioselectivity of the acetylation. The protocol outlined below is for

the O-acetylation to form the corresponding acetate ester.
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Reaction Scheme
The acetylation of benzofuran-3-one proceeds through its enol tautomer, 3-hydroxybenzofuran,

which reacts with an acetylating agent such as acetic anhydride.
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Benzofuran-3-one Tautomerization

O-Acetylation Reaction

Benzofuran-3-one 3-HydroxybenzofuranEquilibrium

3-Hydroxybenzofuran + Acetic Anhydride ->Pyridine (base) 3-Acetoxybenzofuran + Acetic Acid
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Acetylation Workflow

Start: Dissolve Benzofuran-3-one in Pyridine

Add Acetic Anhydride

Reflux for 2-3 hours

Work-up:
- Ether Extraction

- HCl wash
- NaHCO3 wash

- Brine wash

Dry organic layer

Purification:
- Filtration

- Evaporation
- Recrystallization/Chromatography

End: Pure 3-Acetoxybenzofuran
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[https://www.benchchem.com/product/b1272115#detailed-protocol-for-the-acetylation-of-
benzofuran-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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